Cas no 1338247-52-1 (3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine)
3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine
- 3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine
-
- Inchi: 1S/C7H11N3/c1-5-7-6(10-9-5)3-2-4-8-7/h8H,2-4H2,1H3,(H,9,10)
- InChI Key: ZGHWHGRLNYSEQD-UHFFFAOYSA-N
- SMILES: C12C(C)=NNC=1CCCN2
3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412145-250mg |
3-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 95%+ | 250mg |
$565 | 2024-08-02 | |
| Chemenu | CM412145-500mg |
3-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 95%+ | 500mg |
$876 | 2024-08-02 | |
| Chemenu | CM412145-1g |
3-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 95%+ | 1g |
$1117 | 2024-08-02 | |
| Enamine | EN300-1085896-0.05g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 0.05g |
$238.0 | 2023-10-27 | |
| Enamine | EN300-1085896-0.1g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 0.1g |
$355.0 | 2023-10-27 | |
| Enamine | EN300-1085896-0.25g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 0.25g |
$509.0 | 2023-10-27 | |
| Enamine | EN300-1085896-0.5g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 0.5g |
$803.0 | 2023-10-27 | |
| Enamine | EN300-1085896-1.0g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 1g |
$1029.0 | 2023-06-10 | |
| Enamine | EN300-1085896-2.5g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 2.5g |
$2014.0 | 2023-10-27 | |
| Enamine | EN300-1085896-5.0g |
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine |
1338247-52-1 | 94% | 5g |
$2981.0 | 2023-06-10 |
3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine
Introduction to 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (CAS No. 1338247-52-1)
3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1338247-52-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its pharmacological relevance. The presence of both pyrazole and pyridine rings in its structure imparts distinct electronic and steric characteristics, making it a versatile candidate for drug discovery and development.
The 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine scaffold has been investigated for its potential in modulating various biological pathways. Recent studies have highlighted its significance in the development of novel therapeutic agents targeting neurological disorders, inflammation, and cancer. The compound's ability to interact with multiple biological targets makes it an attractive candidate for further exploration in drug design.
In the context of modern pharmaceutical research, the pyrazolopyridine core has been recognized for its ability to exhibit a wide range of biological activities. The 3-methyl substituent at the 3-position of the pyrazole ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. This feature has been leveraged in designing molecules with improved pharmacokinetic profiles.
One of the most compelling aspects of 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit specific kinases by binding to their active sites. This mechanism of action has opened up avenues for developing targeted therapies with reduced side effects compared to traditional chemotherapeutic agents.
Furthermore, the pyrazolopyridine scaffold has shown promise in treating inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, such as rheumatoid arthritis and atherosclerosis. Research indicates that compounds like 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. This has sparked interest in exploring its therapeutic potential in inflammatory disorders.
The compound's structural flexibility also allows for modifications that can enhance its bioavailability and target specificity. By incorporating additional functional groups or altering the substitution patterns on the pyrazole and pyridine rings, chemists can fine-tune the pharmacological properties of 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine to meet specific therapeutic requirements. This adaptability makes it a valuable building block for medicinal chemists.
Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to predict binding affinities and identify potential lead compounds with remarkable efficiency. These computational tools have been instrumental in optimizing the structure-activity relationships (SAR) of this scaffold.
In addition to its applications in oncology and inflammation research, 3-methyl-1H,, 4, H,, 5, H,, 6, H,, 7, H-pyrazolo[4,, 3-b]pyridine (CAS No. 1338247-52-1) has also been explored for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal damage and dysfunction. Studies suggest that compounds within the pyrazolopyridine class can protect neurons from oxidative stress and mitochondrial dysfunction—a promising avenue for developing treatments against these debilitating conditions.
The synthesis of 3-methyl-1, H, 4, H, 5, H, 6, H, 7, H-pyrazolo[4,, 3-b]pyridine (CAS No. 1338247-52-1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclocondensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale.
The pharmacokinetic profile of 3-methyl-1, H, 4, H, 5, H, 6, H, 7, H-pyrazolo[4,, 3-b]pyridine (CAS No. 1338247-52-1) is another area of active investigation. Understanding how the body absorbs、metabolizes、and excretes this compound is essential for optimizing its therapeutic efficacy。Pharmacokinetic studies have provided valuable insights into its distribution、half-life,and potential interactions with other drugs,which are critical factors in drug development。
In conclusion,the exploration of novel heterocyclic compounds like *cas no1338247-52-1* *3-methyl-1* *H* *4* *H* *5* *H* *6* *H* *7* *H-pyrazolo[4,* *3-b]* *pyridine*><*>; represents a significant advancement in pharmaceutical research。Its unique structural features、potential biological activities,and synthetic accessibility make it a promising candidate for further development。With ongoing research efforts aimed at elucidating its mechanisms of action、optimizing its pharmacokinetic properties,and identifying new therapeutic applications,this compound holds great promise for addressing unmet medical needs。*><*>; *><*>;*>*><*>;*>
1338247-52-1 (3-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)